Cas no 2229558-52-3 (1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one
• CAS No: 2229558-52-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 5762421
• PubChem ID: 165688192
• Update Time: 2025-05-26

1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2229558-52-3
• EN300-1917542
• 1-[1-(4-bromofuran-2-yl)cyclopropyl]ethan-1-one
• 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one

• Inchi： 1S/C9H9BrO2/c1-6(11)9(2-3-9)8-4-7(10)5-12-8/h4-5H,2-3H2,1H3
• InChI Key： DTONDYCQIIDSER-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one

Recent Advances in the Study of 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one (CAS: 2229558-52-3) in Chemical Biology and Pharmaceutical Research

The compound 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one (CAS: 2229558-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of the bromofuran moiety and the cyclopropyl group in its structure makes it particularly valuable for the design of molecules with enhanced biological activity. Researchers have successfully employed this compound in the synthesis of potential anticancer and antimicrobial agents, leveraging its ability to interact with various biological targets.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's mechanism of action against specific cancer cell lines. The results demonstrated that derivatives of 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one exhibited potent inhibitory effects on tumor growth, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a promising scaffold for the development of new anticancer therapies.

Further investigations into the pharmacokinetic properties of 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one have revealed favorable drug-like characteristics, including good metabolic stability and moderate bioavailability. These properties, combined with its synthetic accessibility, make it an attractive candidate for further optimization and preclinical development. Researchers are currently exploring various structural modifications to enhance its potency and selectivity against specific disease targets.

The compound has also shown potential in the treatment of infectious diseases. Recent in vitro studies have demonstrated its efficacy against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. This activity appears to be mediated through the disruption of bacterial cell membrane integrity, suggesting a novel mode of action that could circumvent existing resistance mechanisms.

From a chemical biology perspective, 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one has proven valuable as a molecular probe for studying protein-ligand interactions. Its unique structural features allow for the exploration of previously uncharted chemical space in drug discovery. Several research groups have utilized this compound as a starting point for fragment-based drug design, leading to the identification of new lead compounds for various therapeutic areas.

Looking ahead, the future research directions for 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-one include comprehensive in vivo efficacy studies, detailed mechanism of action investigations, and further structural optimization to improve its therapeutic index. The compound's versatility and demonstrated biological activities position it as a significant contributor to the next generation of pharmaceutical agents in oncology, infectious diseases, and potentially other therapeutic areas.